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Compound of Interest

Compound Name: Kijimicin

Cat. No.: B15581224

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kijimicin is a polyether ionophore antibiotic that has demonstrated potent activity against
various pathogens, including the parasite Toxoplasma gondii.[1] Its mechanism of action
involves the disruption of ionic gradients across cellular membranes, leading to mitochondrial
dysfunction and the generation of reactive oxygen species (ROS), ultimately inducing cell
death.[2] These application notes provide a summary of known dosages and detailed protocols
for the administration of Kijimicin to mice for research and preclinical studies.

Data Presentation
Kijimicin Dosage in Mice
The following table summarizes the reported dosages of Kijimicin in mice. Researchers should

note that the optimal dosage may vary depending on the mouse strain, age, sex, and the
specific experimental model.
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Administration .
Dosage Observation Reference
Route

Int it | (1P) 3 ma/ka/d 66.7% survival in mice ]
ntraperitonea m a
i SR infected with T. gondii.

int " | (P) 10 ma/ka/d 91.7% survival in mice o
ntraperitoneal m a
P gy infected with T. gondii.

Reported to be a fatal

Intraperitoneal (IP) 30 mg/kg
dose.
int . L (1P) 56 mark Lethal Dose, 50%
ntraperitoneal m
P S (LD50).
Lethal Dose, 50%
Oral (PO) 180 mg/kg

(LD50).

Experimental Protocols

Note: The following protocols are general guidelines for the administration of substances to
mice. The vehicle for Kijimicin and its specific formulation should be determined based on its
solubility and stability. It is recommended to perform a small pilot study to determine the optimal
vehicle and to observe for any acute toxicity. All procedures should be performed under aseptic
conditions and in accordance with institutional animal care and use committee (IACUC)
guidelines.

Intraperitoneal (IP) Injection

Materials:

Kijimicin solution at the desired concentration

Sterile syringes (1 mL) and needles (25-27 gauge)

70% ethanol or other suitable disinfectant

Animal scale
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Procedure:

Weigh the mouse to accurately calculate the required dose.

Prepare the Kijimicin solution in a sterile vehicle. The final injection volume should not
exceed 10 mL/kg.

Restrain the mouse by gently grasping the scruff of the neck, allowing the abdomen to be
exposed.

Tilt the mouse's head slightly downwards.

Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the
midline to prevent injury to the bladder and cecum.

Disinfect the injection site with 70% ethanol.
Insert the needle at a 15-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure the needle has not entered a blood vessel or internal organ. If
blood or any fluid is aspirated, discard the syringe and prepare a new injection.

Slowly inject the Kijimicin solution.
Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any adverse reactions.

Oral Gavage (PO)

Materials:

Kijimicin solution/suspension at the desired concentration

Sterile oral gavage needles (18-20 gauge, with a ball tip)

Sterile syringes (1 mL)

Animal scale
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Procedure:

Weigh the mouse to calculate the correct dose. The gavage volume should typically not
exceed 10 mL/kg.

Prepare the Kijimicin formulation.
Gently restrain the mouse by the scruff of the neck to immobilize the head.

Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the
depth of insertion to reach the stomach.

With the mouse in an upright position, insert the gavage needle into the mouth, directing it
towards the back of the throat.

Allow the mouse to swallow the tip of the needle and then gently advance it into the
esophagus to the predetermined depth. Do not force the needle.

Administer the Kijimicin solution slowly.
Carefully remove the gavage needle.

Return the mouse to its cage and monitor for any signs of distress, such as difficulty
breathing.

Intravenous (IV) Injection (Tail Vein)

Materials:

Kijimicin solution at the desired concentration (ensure it is sterile and free of particulates)

Sterile syringes (1 mL) and needles (27-30 gauge)

A mouse restrainer

Heat lamp or warm water to dilate the tail veins

70% ethanol
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Procedure:

» Weigh the mouse to determine the accurate dose. The injection volume should be around 5
mL/kg for a bolus injection.

e Prepare the sterile Kijimicin solution.
¢ Place the mouse in a restrainer.

o Warm the mouse's tail using a heat lamp or by immersing it in warm water to dilate the lateral
tail veins.

« Disinfect the tail with 70% ethanol.
« |dentify one of the lateral tail veins.
 Insert the needle, bevel up, into the vein at a shallow angle.

« If the needle is correctly placed, a small amount of blood may be seen in the hub of the
needle.

» Slowly inject the Kijimicin solution. If swelling occurs at the injection site, the needle is not in
the vein. Withdraw the needle and re-attempt at a more proximal site.

 After injection, withdraw the needle and apply gentle pressure to the injection site to prevent
bleeding.

e Return the mouse to its cage and monitor its condition.

Subcutaneous (SC) Injection

Materials:
« Kijimicin solution at the desired concentration
» Sterile syringes (1 mL) and needles (25-27 gauge)

e 70% ethanol
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e Animal scale

Procedure:

Weigh the mouse to calculate the required dose. The injection volume should generally not
exceed 5-10 mL/kg.

o Prepare the Kijimicin solution.

o Grasp the loose skin over the back of the mouse, between the shoulder blades, to form a
“tent".

» Disinfect the injection site.

« Insert the needle into the base of the skin tent, parallel to the spine.
o Gently aspirate to ensure the needle has not entered a blood vessel.
e Slowly inject the solution. A small bleb will form under the skin.

e Withdraw the needle and return the mouse to its cage.

e Monitor the mouse for any local or systemic reactions.

Mandatory Visualizations
Kijimicin Administration Workflow in Mice
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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